Cas no 328016-43-9 (ethyl 5-{N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}-2,6-dimethylpyridine-3-carboxylate)

• Product Name: ethyl 5-{N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}-2,6-dimethylpyridine-3-carboxylate
• CAS No: 328016-43-9
• MF: C₁₆H₁₇N₃O₄
• MW: 315.323883771896
• CID: 6127139
• PubChem ID: 6893700
• Update Time: 2025-10-29

ethyl 5-{N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}-2,6-dimethylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-{N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}-2,6-dimethylpyridine-3-carboxylate
• 3,5-Pyridinedicarboxylic acid, 2,6-dimethyl-, 3-ethyl ester, 5-[2-(2-furanylmethylene)hydrazide]
• ethyl 5-[[(E)-furan-2-ylmethylideneamino]carbamoyl]-2,6-dimethylpyridine-3-carboxylate
• 328016-43-9
• SR-01000012835
• F1469-0015
• AKOS002723219
• SR-01000012835-1
• (E)-ethyl 5-(2-(furan-2-ylmethylene)hydrazinecarbonyl)-2,6-dimethylnicotinate
• ethyl 5-{N'-[(1E)-(furan-2-yl)methylidene]hydrazinecarbonyl}-2,6-dimethylpyridine-3-carboxylate

• Inchi： 1S/C16H17N3O4/c1-4-22-16(21)14-8-13(10(2)18-11(14)3)15(20)19-17-9-12-6-5-7-23-12/h5-9H,4H2,1-3H3,(H,19,20)/b17-9+
• InChI Key： HFKRQUPEJFDDLU-RQZCQDPDSA-N
• SMILES： O(CC)C(C1=CC(C(N/N=C/C2=CC=CO2)=O)=C(C)N=C1C)=O

Computed Properties

• Exact Mass: 315.12190603g/mol
• Monoisotopic Mass: 315.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• pka: 11.49±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on ethyl 5-{N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}-2,6-dimethylpyridine-3-carboxylate

Introduction to Ethyl 5-{N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}-2,6-dimethylpyridine-3-carboxylate (CAS No. 328016-43-9)

Ethyl 5-{N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}-2,6-dimethylpyridine-3-carboxylate, a compound with the chemical identifier CAS No. 328016-43-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural complexity and functional diversity of this molecule make it a valuable candidate for further investigation in various therapeutic areas.

The molecular structure of Ethyl 5-{N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}-2,6-dimethylpyridine-3-carboxylate incorporates several key functional groups that contribute to its unique chemical properties. The presence of a pyridine ring, which is a common motif in many bioactive compounds, suggests potential interactions with biological targets. Additionally, the ester group at the 3-position and the hydrazinecarbonyl moiety at the 5-position introduce reactivity that could be exploited in synthetic chemistry and medicinal chemistry applications.

Recent research in the field of heterocyclic compounds has highlighted the importance of pyridine derivatives in drug design. Pyridine-based molecules are known for their ability to modulate various biological pathways, making them attractive for the development of new therapeutic agents. The specific substitution pattern in Ethyl 5-{N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}-2,6-dimethylpyridine-3-carboxylate, particularly the combination of methyl groups at the 2 and 6 positions, may confer unique pharmacological properties that differentiate it from other pyridine derivatives.

The furan moiety present in this compound is another critical feature that warrants further exploration. Furan derivatives have been extensively studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The incorporation of a furan ring into the molecular framework of this compound could enhance its binding affinity to specific biological targets and improve its overall pharmacological profile.

In the context of current research trends, there is growing interest in developing small molecule inhibitors that target enzymes involved in critical metabolic pathways. The hydrazinecarbonyl group in Ethyl 5-{N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}-2,6-dimethylpyridine-3-carboxylate suggests potential activity against enzymes such as kinases and proteases, which are often implicated in various diseases. The ability to modulate these enzymes could lead to novel therapeutic interventions with significant clinical implications.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. The use of transition metal-catalyzed reactions and modern purification techniques has enabled chemists to access novel heterocyclic compounds like this one more readily than ever before.

From a medicinal chemistry perspective, the< strong>Ethyl 5-{N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}-2,6-dimethylpyridine-3-carboxylate offers several advantages as a lead compound for drug discovery. Its structural features provide multiple opportunities for optimization through structure-activity relationship (SAR) studies. By systematically modifying specific functional groups or substituents, researchers can fine-tune the pharmacological properties of this molecule to achieve desired therapeutic effects.

The potential applications of this compound extend beyond traditional drug development. It may also serve as a valuable intermediate in the synthesis of more complex molecules with tailored biological activities. The versatility of< strong>Ethyl 5-{N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}-2,6-dimethylpyridine-3-carboxylate makes it a promising candidate for interdisciplinary research involving organic chemistry, medicinal chemistry, and biochemistry.

In conclusion, Ethyl 5-{N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}-2,6-dimethylpyridine-3-carboxylate (CAS No. 328016-43-9) is a structurally complex and functionally diverse molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and substitution patterns makes it an attractive candidate for further investigation in drug discovery and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.